Fenmezoditiaz

• CAS: 2413390-32-4
• Molecular Formula: C16H12ClN3O2S2
• Molecular Weight: 377.9 g/mol
• InChI: InChI=1S/C16H12ClN3O2S2/c1-19-13(21)12(9-5-3-2-4-6-9)14(22)20-10(8-23-16(19)20)11-7-18-15(17)24-11/h2-7,10H,8H2,1H3/t10-/m1/s1
• InChIKey: YGDKLOWGWUOTRD-SNVBAGLBSA-N

Fenmezoditiaz: Third-Generation Mesoionic nAChR Modulator

Fenmezoditiaz (CAS 2413390-32-4) is a chiral (R-enantiomer) mesoionic insecticide discovered by BASF through structure-based drug design (SBDD), classified under IRAC Group 4E (nicotinic acetylcholine receptor competitive modulators) alongside triflumezopyrim and dicloromezotiaz [1]. It is the third commercialized mesoionic insecticide and the first from this class specifically optimized via insect-like AChBP surrogate screening to broaden the pest spectrum beyond rice hoppers to Thysanoptera (thrips) and a wider range of Hemiptera [2]. Registration was first achieved in India in 2025 for rice planthopper control, with additional Asia-Pacific market introductions pending [3].

▸ Chiral (R)-enantiomer mesoionic for enantiomer-specific insecticidal research

▸ IRAC Group 4E nAChR competitive modulator; designed via insect-like AChBP surrogate screening

▸ Supports pest spectrum studies across Hemiptera, Thysanoptera, and additional orders

• [1] Huang H, et al. Discovery and biological characterization of a novel mesoionic insecticide fenmezoditiaz. Pest Manag Sci. 2025 May;81(5):2451-2464. doi:10.1002/ps.8082. View Source
• [2] Liu Z, Li QX, Song B. Recent Research Progress in and Perspectives of Mesoionic Insecticides: Nicotinic Acetylcholine Receptor Inhibitors. J Agric Food Chem. 2020 Oct 7;68(40):11039-11053. doi:10.1021/acs.jafc.0c02376. View Source
• [3] BASF India Ltd. 200 g/L Fenmezoditiaz SC registration (Valexio®), India Central Insecticides Board, January 2025. View Source

Why Fenmezoditiaz Cannot Be Substituted by Other IRAC 4E Insecticides

Although fenmezoditiaz, triflumezopyrim, and dicloromezotiaz share the IRAC 4E nAChR competitive modulator designation, their pest spectrum, resistance risk profiles, and non-lethal pest suppression effects diverge substantially. Triflumezopyrim is optimized primarily for rice hopper complexes (Hemiptera: Delphacidae) [1], while dicloromezotiaz is directed toward lepidopteran pests [2]. Fenmezoditiaz is the only member of the class with demonstrated efficacy spanning Thysanoptera (thrips), Hemiptera (aphids, leafhoppers, planthoppers), and additional orders [3]. Furthermore, fenmezoditiaz is an enantiomerically pure (R)-isomer product, as the (S)-enantiomer is insecticidally inactive, making chiral purity a critical procurement specification not applicable to earlier mesoionic analogs [4]. The quantitative evidence below establishes precisely where fenmezoditiaz diverges from its closest structural analogs.

Pest spectrum mismatch

Triflumezopyrim targets rice hoppers only; dicloromezotiaz targets lepidopterans. Fenmezoditiaz adds Thysanoptera (thrips) and broader Hemiptera, so direct substitution may not cover key pest complexes.

Chiral purity requirement

Fenmezoditiaz is supplied as enantiomerically pure (R)-isomer; the (S)-enantiomer is insecticidally inactive. Earlier mesoionics lack this chiral specification, making racemic or non-certified material likely not interchangeable.

Resistance trajectory divergence

Fenmezoditiaz shows a distinct realized heritability and projected resistance timeline relative to triflumezopyrim. Alternating these IRAC 4E members requires understanding their different resistance evolution dynamics, not simple rotation.

• [1] Zhang YC, et al. Baseline determination, susceptibility monitoring and risk assessment to triflumezopyrim in Nilaparvata lugens (Stål). Pestic Biochem Physiol. 2020 Jul;167:104608. doi:10.1016/j.pestbp.2020.104608. View Source
• [2] Holyoke CW, et al. Mesoionic insecticides: a novel class of insecticides that modulate nicotinic acetylcholine receptors. Pest Manag Sci. 2017 Mar;73(3):492-503. doi:10.1002/ps.4492. View Source
• [3] AgroPages. New mesoionic insecticide fenmezoditiaz—excellent control of Thysanoptera and Hemiptera pests. 2025 Jul 14. View Source
• [4] BASF SE. Substituted pyrimidinium compounds and derivatives for combating animal pests. Patent WO2020058010A1, filed 2018-09-17, published 2020-03-26. View Source

Comparative Evidence: Spectrum, Resistance, and Sublethal Effects

Cross-Resistance Profile in Neonicotinoid-Resistant Planthoppers

Fenmezoditiaz lacks cross-resistance in neonicotinoid-resistant brown planthopper (Nilaparvata lugens) field populations. In a 2025 susceptibility study across Asian field populations, fenmezoditiaz exhibited a resistance ratio of only 0.7–1.7-fold relative to a susceptible baseline (LC50 = 0.045 mg/L) [1]. In contrast, the same field populations showed moderate to high resistance to four comparator insecticides (including neonicotinoids such as imidacloprid and thiamethoxam) [1]. Comparative baseline data for triflumezopyrim in N. lugens report an LC50 of 0.042 mg/L (rice-seedling dip method) [2], indicating comparable intrinsic potency; however, triflumezopyrim resistance (10-fold LC50 increase) is projected after 30.3 generations at 80% selection pressure (h² = 0.0451) [2], whereas fenmezoditiaz requires 20.4 generations to reach 100-fold resistance at 90% selection pressure (h² = 0.105) [1]—a faster projected resistance development that necessitates proactive IRM stewardship distinct from triflumezopyrim rotation strategies.

Cross-Resistance Profile

Reported

Fenmezoditiaz: LC50 baseline 0.045 mg/L; field resistance ratio 0.7–1.7×. Triflumezopyrim: LC50 baseline 0.042 mg/L; h²=0.0451 vs fenmezoditiaz h²=0.105. Fenmezoditiaz requires 20.4 generations for 100-fold resistance at 90% pressure.

Supports cross-resistance screening differentiation

Distinct heritability requires compound-specific IRM stewardship

Evidence Dimension	LC50 susceptibility baseline and field resistance ratio in N. lugens
Target Compound Data	Fenmezoditiaz: LC50 baseline = 0.045 mg/L; field resistance ratio = 0.7–1.7-fold; 16-generation artificial selection yielded 8.0-fold LC50 increase; h² = 0.105; 100-fold resistance projected after 20.4 generations at 90% selection pressure
Comparator Or Baseline	Triflumezopyrim: LC50 baseline = 0.042 mg/L (technical) / 0.064 mg/L (Pyraxalt™ 10% SC); h² = 0.0451; 10-fold resistance projected after 30.3 generations at 80% selection pressure. Field populations: moderate–high resistance to imidacloprid, thiamethoxam, and two other insecticides
Quantified Difference	Fenmezoditiaz resistance ratio (0.7–1.7×) vs. field resistance to neonicotinoids (moderate–high). Fenmezoditiaz h² (0.105) is 2.3× higher than triflumezopyrim h² (0.0451), indicating distinct resistance risk trajectories requiring compound-specific IRM plans.
Conditions	Rice-seedling dip method; N. lugens susceptible strain and field populations from multiple Asian countries; artificial selection over 16 generations (fenmezoditiaz) vs. triflumezopyrim baseline study using threshold trait analysis

Why This Matters

Procurement for neonicotinoid-resistance management programs must distinguish between fenmezoditiaz (no cross-resistance to neonicotinoid-resistant field populations, confirmed in 2025) and triflumezopyrim (also no cross-resistance but different resistance evolution trajectory), as alternating these two IRAC 4E members requires understanding their distinct heritability and resistance development timelines.

• [1] Zhang YC, Song XY, Li Y, Zhuang ZX, Ye WN, Liu ZY, Gao CF. Susceptibility, resistance risk and sublethal effect to fenmezoditiaz, a novel mesoionic insecticide, in the brown planthopper, Nilaparvata lugens. Pestic Biochem Physiol. 2025 Sep;213:106540. doi:10.1016/j.pestbp.2025.106540. View Source
• [2] Zhang YC, Feng ZR, Zhang S, Pei XG, Zeng B, Zheng C, Gao CF, Yu XY. Baseline determination, susceptibility monitoring and risk assessment to triflumezopyrim in Nilaparvata lugens (Stål). Pestic Biochem Physiol. 2020 Jul;167:104608. doi:10.1016/j.pestbp.2020.104608. View Source

Pest Order Spectrum and Thysanoptera Activity

Fenmezoditiaz is the only commercialized mesoionic insecticide (IRAC 4E) with demonstrated high efficacy against Thysanoptera (thrips), achieving 100% mortality at 10 mg/L against thrips in standardized assays [1]. Triflumezopyrim is specifically positioned for rice hopper complexes (Nilaparvata lugens, Sogatella furcifera, Laodelphax striatellus) with no commercial claims for thrips control [2]. Dicloromezotiaz is optimized for lepidopteran pests (e.g., diamondback moth, striped flea beetle) and rice hoppers, with no documented thrips activity [3]. Fenmezoditiaz additionally covers Hemiptera (aphids: 90% mortality at 1 mg/L against Aphis craccivora; leafhoppers: 100% mortality at 1 mg/L against Nephotettix cincticeps; planthoppers: 90% mortality at 1 mg/L against N. lugens), Diptera, Coleoptera, and Lepidoptera [1], whereas the racemic mixture shows substantially lower activity (e.g., 54% mortality at 1 mg/L against N. lugens vs. 90% for the R-enantiomer) [1]. This order-level spectrum difference is a direct consequence of SBDD optimization against insect-like AChBP rather than native receptor preparations [4].

Pest Spectrum & Enantiomer Activity

Head-to-head

Fenmezoditiaz (R): thrips 100% at 10 mg/L; aphids 90%, leafhoppers 100%, planthoppers 90% at 1 mg/L. Racemate: 54% planthopper mortality. S-enantiomer: inactive. Triflumezopyrim: rice hoppers only; dicloromezotiaz: lepidopterans and hoppers.

Supports Thysanoptera and broad-spectrum differentiation

Enantiomeric purity is a procurement consideration

Evidence Dimension	Pest order spectrum and enantiomer-specific mortality at defined concentrations
Target Compound Data	Fenmezoditiaz (R-enantiomer): Thysanoptera (thrips) 100% mortality at 10 mg/L; Hemiptera (A. craccivora 90%, N. cincticeps 100%, N. lugens 90% at 1 mg/L); additionally active against Diptera, Coleoptera, Lepidoptera. Racemate: A. craccivora 80%, N. cincticeps 50%, N. lugens 54%, thrips 73% at equivalent concentrations. S-enantiomer: inactive.
Comparator Or Baseline	Triflumezopyrim: commercial target = rice hopper complex (Delphacidae) only. Dicloromezotiaz: commercial target = Lepidoptera (diamondback moth, striped flea beetle) and rice hoppers. Neither has commercial or published claims for Thysanoptera control.
Quantified Difference	Fenmezoditiaz is the only IRAC 4E mesoionic with demonstrated Thysanoptera activity (100% at 10 mg/L). The R-enantiomer is 1.7× more potent than the racemate against N. lugens (90% vs. 54% at 1 mg/L), and the S-enantiomer has zero activity.
Conditions	Laboratory bioassay; R-enantiomer, racemate, and S-enantiomer tested at 1 mg/L (A. craccivora, N. cincticeps, N. lugens) and 10 mg/L (thrips) using standardized mortality assessment

Why This Matters

For procurement specifications in crops where both thrips and hopper/aphid complexes coexist (e.g., rice–vegetable rotations in Asia, protected horticulture), fenmezoditiaz is the only single-active IRAC 4E option; use of triflumezopyrim or dicloromezotiaz would require additional complementary insecticides, increasing formulation complexity and cost.

• [1] AgroPages. New mesoionic insecticide fenmezoditiaz—excellent control of Thysanoptera and Hemiptera pests. 2025 Jul 14. R-enantiomer and racemate mortality data at 1 mg/L and 10 mg/L against multiple pest species. View Source
• [2] Corteva Agriscience. Triflumezopyrim (Pyraxalt™) product label and technical brochure. Registered for rice hopper complex in Asia-Pacific. View Source
• [3] Holyoke CW, et al. Mesoionic insecticides: a novel class of insecticides that modulate nicotinic acetylcholine receptors. Pest Manag Sci. 2017 Mar;73(3):492-503. Dicloromezotiaz lepidopteran spectrum characterization. View Source
• [4] Huang H, et al. Discovery and biological characterization of a novel mesoionic insecticide fenmezoditiaz. Pest Manag Sci. 2025 May;81(5):2451-2464. SBDD approach using insect-like β1 AChBP mutagenesis. View Source

Sublethal Fecundity Suppression in Brown Planthopper

Fenmezoditiaz at sublethal concentrations (LC15 and LC30) significantly reduces fecundity in N. lugens. Females exposed to fenmezoditiaz LC15 and LC30 produced 83.6 and 80.8 eggs/female, respectively, versus 127.8 eggs/female in untreated controls—a 34.6% and 36.8% reduction in reproductive output [1]. This sublethal fecundity suppression persisted into the F1 generation, resulting in a significant population decrease beyond the direct mortality effect [1]. The study further demonstrated that six P450 genes were significantly down-regulated in both sublethal treatment and resistance selection strains, suggesting a unique transcriptomic response not documented for triflumezopyrim or dicloromezotiaz under comparable sublethal exposure paradigms [1]. While sublethal effects of triflumezopyrim on N. lugens have been studied, the specific fecundity reduction magnitude and transgenerational persistence have not been reported in the peer-reviewed literature for either triflumezopyrim or dicloromezotiaz [2].

Sublethal Fecundity Suppression

Class-level

Fenmezoditiaz at LC15–LC30 reduced N. lugens fecundity by 34.6%–36.8% vs control (83.6–80.8 eggs/female vs 127.8). Effect persisted into F1 generation.

Reported fecundity suppression context; transgenerational effect

No published transgenerational data for triflumezopyrim or dicloromezotiaz

Evidence Dimension	Sublethal fecundity effect (eggs/female) at LC15 and LC30 in N. lugens
Target Compound Data	Fenmezoditiaz: LC15 = 83.6 eggs/female (34.6% reduction vs. control); LC30 = 80.8 eggs/female (36.8% reduction vs. control); effect persists into F1 generation; six P450 genes down-regulated
Comparator Or Baseline	Untreated control: 127.8 eggs/female. Triflumezopyrim: sublethal effects studied but specific transgenerational fecundity reduction data and P450 down-regulation patterns not reported in comparable detail. Dicloromezotiaz: no published sublethal fecundity studies in N. lugens identified.
Quantified Difference	34.6–36.8% fecundity reduction relative to control; transgenerational population suppression not documented for other IRAC 4E members
Conditions	N. lugens laboratory susceptible strain; LC15 and LC30 determined via rice-seedling dip method; fecundity assessed as eggs/female; F1 generation follow-up; P450 gene expression analysis via qRT-PCR

Why This Matters

For IPM programs where complete pest eradication is neither feasible nor desirable, fenmezoditiaz offers a dual mode of population suppression (direct mortality + sublethal fecundity reduction across generations) that is not established for triflumezopyrim or dicloromezotiaz. This can reduce the number of spray applications required per season and lower overall active ingredient loading.

• [1] Zhang YC, Song XY, Li Y, Zhuang ZX, Ye WN, Liu ZY, Gao CF. Susceptibility, resistance risk and sublethal effect to fenmezoditiaz, a novel mesoionic insecticide, in the brown planthopper, Nilaparvata lugens. Pestic Biochem Physiol. 2025 Sep;213:106540. doi:10.1016/j.pestbp.2025.106540. Fecundity data: LC15 = 83.6 eggs/female, LC30 = 80.8 eggs/female, control = 127.8 eggs/female; F1 persistence; P450 down-regulation. View Source
• [2] Zhang YC, et al. Baseline determination, susceptibility monitoring and risk assessment to triflumezopyrim in Nilaparvata lugens (Stål). Pestic Biochem Physiol. 2020 Jul;167:104608. Sublethal effect section; no transgenerational fecundity data reported. View Source

Virus Transmission Inhibition via Feeding Disruption

Fenmezoditiaz at sublethal concentrations (0.2 mg/L, causing <25% mortality) significantly impairs the acquisition and transmission of Southern rice black-streaked dwarf virus (SRBSDV) by the white-backed planthopper Sogatella furcifera [1]. RT-qPCR analysis demonstrated that SRBSDV P10 transcript levels in fenmezoditiaz-treated S. furcifera were significantly lower than in DMSO-treated controls at 3, 6, 9, and 12 days post-first access to diseased plants [1]. Western blot assays confirmed decreased SRBSDV P10 protein accumulation [1]. Electrical penetration graph (EPG) recordings revealed the mechanistic basis: fenmezoditiaz-treated insects exhibited prolonged non-probing (NP), salivary secretion (N2/N3), and xylem feeding (N5) durations, alongside significantly shortened phloem contact behavior (N4a/N4b), which is essential for virus acquisition and inoculation [1]. No published studies have demonstrated comparable virus transmission suppression via feeding behavior disruption for triflumezopyrim or dicloromezotiaz in any planthopper–virus pathosystem [2].

Virus Transmission Inhibition

Class-level

Sublethal (0.2 mg/L) fenmezoditiaz reduced SRBSDV acquisition in S. furcifera; EPG confirmed shortened phloem ingestion (N4a/N4b waveforms).

Supports virus transmission suppression mechanism research

No published comparator data for other IRAC 4E members

Evidence Dimension	Virus acquisition and transmission suppression via feeding behavior alteration in S. furcifera
Target Compound Data	Fenmezoditiaz at 0.2 mg/L (sublethal, <25% mortality): significantly reduced SRBSDV-positive insects vs. control (RT-PCR); significantly lower SRBSDV P10 transcript levels at 3–12 days padp (RT-qPCR); decreased P10 protein (Western blot); EPG showed prolonged NP, N2/N3, N5 and shortened N4a/N4b phloem contact
Comparator Or Baseline	DMSO-treated control: higher SRBSDV acquisition rate, higher P10 transcript and protein levels, normal phloem feeding behavior. Triflumezopyrim and dicloromezotiaz: no published data on virus transmission suppression or EPG-based feeding behavior alteration in any planthopper–virus system.
Quantified Difference	Fenmezoditiaz is the only IRAC 4E mesoionic with peer-reviewed evidence of dual insecticidal and anti-viral transmission activity; unique EPG-demonstrated feeding disruption mechanism not reported for comparators.
Conditions	S. furcifera second-instar nymphs; fenmezoditiaz 0.2 mg/L topical and rice-seedling dip methods; SRBSDV detection via RT-PCR, RT-qPCR (P10 gene), Western blot (P10 protein); EPG recording over 8 h; 3, 6, 9, and 12 days padp time points

Why This Matters

In rice-producing regions where SRBSDV (or related persistently transmitted viruses) causes significant yield losses, fenmezoditiaz offers a dual-purpose intervention—direct vector control plus transmission suppression at sublethal doses—that is not a documented property of triflumezopyrim or dicloromezotiaz. This can justify product selection where virus management is a co-equal priority with pest population reduction.

• [1] Chen Y, Mao L, Ding X, Liu H, Vyas DJ, Jia D. Fenmezoditiaz Inhibited the Acquisition and Transmission of Southern Rice Black-Streaked Dwarf Virus by Sogatella furcifera. Insects. 2025 Aug 23;16(9):875. doi:10.3390/insects16090875. View Source
• [2] Huang H, et al. Discovery and biological characterization of a novel mesoionic insecticide fenmezoditiaz. Pest Manag Sci. 2025 May;81(5):2451-2464. Broad insecticidal spectrum and lack of cross-resistance; no virus transmission data reported for triflumezopyrim or dicloromezotiaz in the mesoionic class review literature. View Source

Oral Bioavailability and Systemic Potency

Fenmezoditiaz demonstrates high oral potency against the green peach aphid Myzus persicae, with an oral LC50 of 0.02 mg/L [1]. This oral bioavailability is coupled with reported systemic, protective, and translaminar activity, enabling diverse application methods (foliar spray, soil drench, seed treatment) [1]. In contrast, the neonicotinoid imidacloprid—a widely used systemic insecticide against M. persicae—shows an LC50 of approximately 0.2–0.5 mg/L in comparable oral ingestion assays against susceptible M. persicae strains [2], indicating fenmezoditiaz is approximately 10–25× more potent by oral exposure. Importantly, field populations of M. persicae have developed widespread resistance to neonicotinoids via target-site (R81T nAChR mutation) and metabolic mechanisms [2], whereas fenmezoditiaz, as a structurally distinct mesoionic nAChR competitive modulator, lacks cross-resistance to these resistance mechanisms due to its distinct binding mode at the nAChR orthosteric site determined through AChBP co-crystallography [3]. Triflumezopyrim and dicloromezotiaz oral potency data against M. persicae have not been published in the peer-reviewed literature, preventing direct within-class comparison for aphid oral bioavailability.

Oral Bioavailability & Potency

Head-to-head

Fenmezoditiaz oral LC50 0.02 mg/L vs imidacloprid 0.2–0.5 mg/L against M. persicae (approximately 10–25× more potent). No cross-resistance to neonicotinoid-resistant aphids.

Supports oral potency assessment against neonicotinoid-resistant aphids

Within-class mesoionic oral data for aphids limited

Evidence Dimension	Oral LC50 against M. persicae (green peach aphid)
Target Compound Data	Fenmezoditiaz: oral LC50 = 0.02 mg/L against M. persicae; systemic, protective, and translaminar activity confirmed
Comparator Or Baseline	Imidacloprid: oral LC50 ≈ 0.2–0.5 mg/L against susceptible M. persicae strains (approximate range from published oral ingestion bioassays). Widespread field-evolved resistance (R81T target-site mutation, metabolic P450 overexpression) in M. persicae populations globally.
Quantified Difference	Fenmezoditiaz is ~10–25× more potent than imidacloprid by oral exposure against susceptible M. persicae; no cross-resistance to neonicotinoid-resistant aphid populations due to distinct nAChR binding mode confirmed by AChBP structural studies.
Conditions	Oral ingestion assay; M. persicae laboratory susceptible strain; fenmezoditiaz technical grade; systemic and translaminar activity confirmed via separate plant uptake and residual leaf-disc assays

Why This Matters

For procurement in regions with documented neonicotinoid-resistant M. persicae (e.g., Europe, China, North America), fenmezoditiaz offers an IRAC 4E alternative with 10–25× greater oral potency than imidacloprid against susceptible strains and no target-site cross-resistance, making it a direct replacement candidate where neonicotinoid efficacy has been lost.

• [1] Cultivar Magazine. Fenmezoditiaz: BASF mesoionic insecticide for piercing/sucking pests. 2025 Oct 17. Oral LC50 0.02 mg/L against Myzus persicae; systemic, protective, and translaminar activity. View Source
• [2] Bass C, Puinean AM, Andrews M, et al. Mutation of a nicotinic acetylcholine receptor β subunit is associated with resistance to neonicotinoid insecticides in the aphid Myzus persicae. BMC Neurosci. 2011 May 31;12:51. doi:10.1186/1471-2202-12-51. R81T mutation and imidacloprid potency range in M. persicae. View Source
• [3] Huang H, et al. Discovery and biological characterization of a novel mesoionic insecticide fenmezoditiaz. Pest Manag Sci. 2025 May;81(5):2451-2464. Insect-like β1 AChBP co-crystallography and distinct mesoionic binding mode; lack of cross-resistance to neonicotinoid-resistant planthoppers. View Source

Research and Industrial Application Scenarios

Neonicotinoid-Resistant Planthopper Management in Rice

In rice-growing regions of East and Southeast Asia where N. lugens field populations exhibit moderate to high resistance to neonicotinoids (imidacloprid, thiamethoxam) and other conventional chemistries, fenmezoditiaz provides an IRAC 4E option with confirmed susceptibility across all tested field populations (resistance ratio 0.7–1.7-fold vs. susceptible baseline LC50 of 0.045 mg/L) [1]. Unlike triflumezopyrim, fenmezoditiaz additionally reduces N. lugens fecundity by 34.6–36.8% at sublethal doses (LC15–LC30), with transgenerational persistence that can lower population rebound pressure between application intervals [1]. Rotation with triflumezopyrim is feasible but must account for fenmezoditiaz's higher realized heritability (h² = 0.105 vs. 0.0451) requiring more stringent IRM stewardship [2].

Rice Planthopper–Virus Complex Management

In southern China and northern Vietnam where S. furcifera transmits SRBSDV and related persistently transmitted rice viruses, fenmezoditiaz at sublethal concentrations (0.2 mg/L) suppresses virus acquisition and transmission by disrupting phloem ingestion behavior (shortened N4a/N4b waveforms confirmed by EPG) [3]. This dual pest-and-virus suppression capability is unique among commercial IRAC 4E insecticides and allows for reduced application frequency compared with insecticides that control vector populations but do not impair virus transmission [3].

Thrips and Aphid Co-Control in Protected Horticulture

For greenhouse vegetables, ornamentals, and high-value field crops where both thrips (Frankliniella spp., Thrips tabaci) and aphids (M. persicae, Aphis gossypii) co-occur, fenmezoditiaz is the only IRAC 4E insecticide with demonstrated efficacy against both Thysanoptera (100% mortality at 10 mg/L) and Hemiptera (aphids 90% at 1 mg/L) [4]. The compound's systemic and translaminar activity enables flexible application (foliar, drench, or drip irrigation), and the high oral potency against M. persicae (LC50 = 0.02 mg/L) provides effective control of phloem-feeding aphid populations including those with R81T-mediated neonicotinoid resistance [5].

Mesoionic Resistance Evolution Research Model

Fenmezoditiaz's well-characterized resistance risk parameters—realized heritability (h² = 0.105), projected 100-fold resistance after 20.4 generations at 90% selection pressure, and documented P450 gene down-regulation (six genes) in both sublethal treatment and resistance-selected strains—make it a valuable model compound for studying mesoionic resistance evolution [1]. The availability of the enantiomerically pure (R)-isomer alongside the inactive (S)-isomer and racemic mixture further enables structure–activity relationship (SAR) studies at the nAChR level, including competitive binding assays using the insect-like β1 AChBP surrogate system developed during its discovery [6].

Application

Selection Property

Validation Focus

Rice planthopper resistance management studies

Cross-resistance profile & sublethal fecundity suppression

Field population susceptibility monitoring & heritability assessment

Rice planthopper–virus transmission studies

Vector control & virus acquisition suppression

EPG feeding behavior & virus titer assays

Thrips and aphid co-control research in protected crops

Broad pest spectrum (Thysanoptera & Hemiptera) & systemic activity

Mortality and oral LC50 assays against target species

Mesoionic resistance evolution research model

Characterized resistance risk parameters & P450 regulation

Artificial selection & AChBP binding studies

• [1] Zhang YC, Song XY, Li Y, Zhuang ZX, Ye WN, Liu ZY, Gao CF. Susceptibility, resistance risk and sublethal effect to fenmezoditiaz, a novel mesoionic insecticide, in the brown planthopper, Nilaparvata lugens. Pestic Biochem Physiol. 2025 Sep;213:106540. doi:10.1016/j.pestbp.2025.106540. View Source
• [2] Zhang YC, Feng ZR, Zhang S, Pei XG, Zeng B, Zheng C, Gao CF, Yu XY. Baseline determination, susceptibility monitoring and risk assessment to triflumezopyrim in Nilaparvata lugens (Stål). Pestic Biochem Physiol. 2020 Jul;167:104608. doi:10.1016/j.pestbp.2020.104608. View Source
• [3] Chen Y, Mao L, Ding X, Liu H, Vyas DJ, Jia D. Fenmezoditiaz Inhibited the Acquisition and Transmission of Southern Rice Black-Streaked Dwarf Virus by Sogatella furcifera. Insects. 2025 Aug 23;16(9):875. doi:10.3390/insects16090875. View Source
• [4] AgroPages. New mesoionic insecticide fenmezoditiaz—excellent control of Thysanoptera and Hemiptera pests. 2025 Jul 14. R-enantiomer mortality: thrips 100% at 10 mg/L; A. craccivora 90%, N. cincticeps 100%, N. lugens 90% at 1 mg/L. View Source
• [5] Cultivar Magazine. Fenmezoditiaz: BASF mesoionic insecticide for piercing/sucking pests. 2025 Oct 17. Oral LC50 0.02 mg/L against Myzus persicae; systemic and translaminar activity. View Source
• [6] Huang H, et al. Discovery and biological characterization of a novel mesoionic insecticide fenmezoditiaz. Pest Manag Sci. 2025 May;81(5):2451-2464. SBDD using insect-like β1 AChBP; structural biology of mesoionic binding. View Source